Cas no 893643-21-5 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl-)

• Product Name: 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl-
• CAS No: 893643-21-5
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 5264130
• Update Time: 2025-06-27

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl-

• Inchi： 1S/C8H11N5S/c9-7-12-13-6(5-3-1-2-4-5)10-11-8(13)14-7/h5H,1-4H2,(H2,9,12)
• InChI Key： YLGCUDHLUNAIOQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C(C3CCCC3)=NN=C12

Additional information on 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl-

Introduction to 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- (CAS No. 893643-21-5)

The compound 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- (CAS No. 893643-21-5) represents a fascinating molecular scaffold that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This heterocyclic compound belongs to the triazolothiadiazole class, a family of molecules known for their broad spectrum of biological activities. The presence of multiple nitrogen and sulfur atoms in its core structure imparts a high degree of versatility, making it a valuable candidate for further exploration in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating various biological pathways. The 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- scaffold has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. Its structural features enable it to exhibit inhibitory activity against several key enzymes involved in inflammatory and infectious diseases. For instance, studies have demonstrated its efficacy in inhibiting cyclooxygenase (COX) and lipoxygenase enzymes, which are pivotal in the production of pro-inflammatory mediators.

The 3-cyclopentyl substituent in the molecule plays a crucial role in determining its pharmacokinetic profile. Cyclopentyl groups are known to enhance the metabolic stability and solubility of compounds, thereby improving their bioavailability. This feature is particularly advantageous in pharmaceutical applications where oral administration is desired. The cyclopentyl moiety also contributes to the compound's binding affinity by introducing steric hindrance that can optimize interactions with biological targets.

In vitro studies have revealed that 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- exhibits notable cytotoxicity against certain cancer cell lines. Its ability to induce apoptosis and inhibit proliferation has made it a promising candidate for further investigation as an anti-cancer agent. The compound's mechanism of action appears to involve multiple pathways, including the modulation of reactive oxygen species (ROS) production and the inhibition of key signaling cascades such as MAPK and PI3K/Akt.

Moreover, the thiadiazole core of the molecule has been implicated in various biological activities beyond anti-infective and anti-inflammatory effects. Thiadiazoles are known for their ability to disrupt bacterial cell membranes and inhibit bacterial growth by interfering with essential metabolic processes. This makes 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- a potential lead compound for developing novel antibiotics or antimicrobial agents.

Recent research has also explored the compound's potential in treating neurological disorders. The triazolothiadiazole scaffold has been shown to cross the blood-brain barrier and interact with central nervous system (CNS) receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- can modulate cholinergic and dopaminergic systems without significant side effects.

The synthesis of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-cyclopentyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopentyl group at the 3-position is achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Advanced synthetic techniques such as flow chemistry have been employed to optimize these reactions and improve scalability.

In conclusion,1 ,2 , 4 - Tri azo lo [ 3 , 4 - b ] [ 1 , 3 , 4 ] thi adia z ol - 6 - am ine , 3 - cyc lo pe nt y l - ( CAS No . 89 364 31 -5 ) is a structurally complex yet highly versatile compound with significant potential in medicinal chemistry . Its unique combination of pharmacological properties makes it an attractive candidate for further development into therapeutic agents targeting various diseases . As research continues to uncover new applications for this scaffold , it is likely that additional derivatives will be synthesized and tested , further expanding its therapeutic utility .